![molecular formula C10H10ClN3 B8308343 9-Chloro-5,6,7,8-tetrahydro-pyrazolo[5,1-b]quinazoline](/img/structure/B8308343.png)
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]2[C:7]([N:8]=[C:9]3[CH2:15][CH2:14][CH2:13][CH2:12]C[C:10]=13)=[CH:6][CH:5]=[N:4]2.P(Cl)(Cl)(Cl)=O>>[Cl:1][C:2]1[N:3]2[N:4]=[CH:5][CH:6]=[C:7]2[N:8]=[C:9]2[C:10]=1[CH2:12][CH2:13][CH2:14][CH2:15]2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1N2N=CC=C2N=C2C1CCCCC2
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Name
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7,8-tetrahydro-pyrazolo[5,1-b]quinazolin-9-ol
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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ClC=1N2C(N=C3CCCCC13)=CC=N2
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
